Cas no 339105-69-0 (3-((4-Chlorobenzyl)sulfonyl)-1H-1,2,4-triazole)

• Product Name: 3-((4-Chlorobenzyl)sulfonyl)-1H-1,2,4-triazole
• CAS No: 339105-69-0
• MF: C₉H₈ClN₃O₂S
• MW: 257.696719169617
• CID: 6629520
• PubChem ID: 1487592
• Update Time: 2024-01-04

3-((4-Chlorobenzyl)sulfonyl)-1H-1,2,4-triazole Chemical and Physical Properties

Names and Identifiers

• 339105-69-0
• 3-(4-Chloro-phenylmethanesulfonyl)-1H-[1,2,4]triazole
• SCHEMBL14027401
• 3-((4-chlorobenzyl)sulfonyl)-4H-1,2,4-triazole
• 3-((4-Chlorobenzyl)sulfonyl)-1H-1,2,4-triazole
• 3-[(4-chlorophenyl)methanesulfonyl]-1H-1,2,4-triazole
• AKOS003405590
• AKOS005101998
• 8N-353S
• 3-[(4-chlorobenzyl)sulfonyl]-4H-1,2,4-triazole
• 5-[(4-chlorophenyl)methylsulfonyl]-1H-1,2,4-triazole
• 1H-1,2,4-Triazole, 5-[[(4-chlorophenyl)methyl]sulfonyl]-

• Inchi： 1S/C9H8ClN3O2S/c10-8-3-1-7(2-4-8)5-16(14,15)9-11-6-12-13-9/h1-4,6H,5H2,(H,11,12,13)
• InChI Key： QPFSWEGVBIEXAU-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)CS(C1=NC=NN1)(=O)=O

Computed Properties

• Exact Mass: 257.0025754g/mol
• Monoisotopic Mass: 257.0025754g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 322
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 84.1Ų

Experimental Properties

• Density: 1.528±0.06 g/cm3(Predicted)
• Boiling Point: 499.3±47.0 °C(Predicted)
• pka: 6.38±0.20(Predicted)